Cas no 140632-12-8 ((1S)-1-(2-bromophenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-bromophenyl)ethan-1-amine
• CAS No: 140632-12-8
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD06761911
• CID: 135757
• PubChem ID: 2530257
• Update Time: 2025-11-05

(1S)-1-(2-bromophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Bromophenyl)ethanamine
• (S)-(-)-1-(2-Bromophenyl)ethylamine
• BENZENEMETHANAMINE, 2-BROMO-Α-METHYL-, (ΑS)-
• Benzenemethanamine,2-bromo-a-methyl-, (aS)-
• (1S)-1-(2-bromophenyl)ethanamine
• (S)-2-Bromo-alpha-methylbenzenemethanamine
• (S)-1-(2-Bromophenyl)ethylamine
• (S)-1-(2-BROMO-PHENYL)-ETHYLAMINE
• (1S)-1-(2-bromophenyl)ethan-1-amine
• Benzenemethanamine, 2-bromo-alpha-methyl-, (alphaS)-
• DSAXBVQQKYZELF-LURJTMIESA-N
• (S)-1-(2-bromophenyl)ethan-1-amine
• (S)-(-)-1-(2-Br
• MFCD06761911
• CS-0000338
• FS-2440
• AKOS010396456
• 140632-12-8
• SCHEMBL1454663
• ZB1402
• A856614
• EN300-87760
• DTXSID40368893
• Benzenemethanamine,2-bromo-a-methyl-,(as)-
• (S)-1-(2-Bromo-phenyl)-ethylamine, AldrichCPR
• A885810

• MDL： MFCD06761911
• Inchi： 1S/C8H10BrN/c1-6(10)7-4-2-3-5-8(7)9/h2-6H,10H2,1H3/t6-/m0/s1
• InChI Key： DSAXBVQQKYZELF-LURJTMIESA-N
• SMILES： BrC1C=CC=CC=1[C@H](C)N

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.400
• Melting Point: 143-146 ºC
• Boiling Point: 249 ºC
• Flash Point: 104 ºC
• PSA: 26.02000
• LogP: 3.16910
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1S)-1-(2-bromophenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (1S)-1-(2-bromophenyl)ethan-1-amine

Market Research and Analysis of (1S)-1-(2-bromophenyl)ethan-1-amine in the Chemical-Biomedical Field

The compound (1S)-1-(2-bromophenyl)ethan-1-amine, identified by the CAS registry number 140632-12-8, has garnered significant attention in recent years due to its potential applications in drug discovery and chemical synthesis. This molecule, characterized by its chiral center and brominated aromatic ring, exhibits unique pharmacological properties that make it a valuable tool in the development of novel therapeutic agents.

Recent studies have highlighted the role of (1S)-1-(2-bromophenyl)ethan-1-amine as a key intermediate in the synthesis of bioactive compounds. Its ability to undergo various chemical transformations, such as nucleophilic substitution and amide bond formation, has positioned it as a versatile building block in medicinal chemistry. The compound's stereochemistry, particularly its (S)-configuration, plays a critical role in determining its biological activity and selectivity.

Market demand for (1S)-1-(2-bromophenyl)ethan-1-amine has been driven by its increasing use in preclinical research and early-stage drug development. Pharmaceutical companies and academic institutions are actively exploring its potential as a lead compound for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The growing emphasis on chiral chemistry and enantioselective synthesis has further fueled the demand for this compound.

From a supply chain perspective, the global market for (1S)-1-(2-bromophenyl)ethan-1-amine is characterized by a limited number of specialized chemical suppliers. These suppliers cater to the needs of research institutions, pharmaceutical companies, and biotechnology firms engaged in advanced chemical synthesis. The pricing of this compound is influenced by factors such as production scale, purity requirements, and regional market dynamics.

In terms of future trends, the market for (1S)-1-(2-bromophenyl)ethan-1-amine is expected to grow steadily as researchers continue to uncover new applications for this compound. The integration of advanced synthetic methodologies, such as catalytic asymmetric synthesis and continuous flow chemistry, is likely to enhance its accessibility and affordability. Additionally, regulatory developments in the pharmaceutical industry may further drive demand for high-quality chiral intermediates like this compound.

In conclusion, (1S)-1-(2-bromophenyl)ethan-1-amine represents a valuable asset in the chemical-biomedical landscape due to its unique properties and diverse applications. As research progresses and new therapeutic targets emerge, this compound is poised to play an increasingly important role in drug discovery and development.